Cas no 2138028-14-3 ((2-{[(2-Methylbutan-2-yl)amino]methyl}-1-(propan-2-yl)cyclopropyl)methanol)

• Product Name: (2-{[(2-Methylbutan-2-yl)amino]methyl}-1-(propan-2-yl)cyclopropyl)methanol
• CAS No: 2138028-14-3
• MF: C₁₃H₂₇NO
• MW: 213.359584093094
• CID: 5895470
• PubChem ID: 165957445
• Update Time: 2025-10-28

(2-{[(2-Methylbutan-2-yl)amino]methyl}-1-(propan-2-yl)cyclopropyl)methanol Chemical and Physical Properties

Names and Identifiers

• EN300-800327
• 2138028-14-3
• (2-{[(2-methylbutan-2-yl)amino]methyl}-1-(propan-2-yl)cyclopropyl)methanol
• (2-{[(2-Methylbutan-2-yl)amino]methyl}-1-(propan-2-yl)cyclopropyl)methanol

• Inchi： 1S/C13H27NO/c1-6-12(4,5)14-8-11-7-13(11,9-15)10(2)3/h10-11,14-15H,6-9H2,1-5H3
• InChI Key： XJJDKFCPMTWEGI-UHFFFAOYSA-N
• SMILES： OCC1(C(C)C)CC1CNC(C)(C)CC

Computed Properties

• Exact Mass: 213.209264485g/mol
• Monoisotopic Mass: 213.209264485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 32.3Ų

Additional information on (2-{[(2-Methylbutan-2-yl)amino]methyl}-1-(propan-2-yl)cyclopropyl)methanol

Introducing (2-{[(2-Methylbutan-2-yl)amino]methyl}-1-(propan-2-yl)cyclopropyl)methanol (CAS No. 2138028-14-3): A Compound with Promising Applications in Modern Chemical Biology

CAS No. 2138028-14-3 refers to a specialized organic compound named (2-{[(2-Methylbutan-2-yl)amino]methyl}-1-(propan-2-yl)cyclopropyl)methanol. This compound, characterized by its unique structural framework, has garnered significant attention in the field of chemical biology due to its potential therapeutic and biochemical applications. The molecular structure of this compound incorporates a cyclopropyl ring, an amine group, and a hydroxymethyl moiety, which collectively contribute to its distinctive chemical properties and reactivity.

The amine group in the molecular structure of (2-{[(2-Methylbutan-2-yl)amino]methyl}-1-(propan-2-yl)cyclopropyl)methanol plays a crucial role in its interactions with biological targets. Amines are well-known for their ability to form hydrogen bonds and participate in various biochemical pathways, making them valuable in the design of bioactive molecules. The presence of a secondary amine further enhances the compound's versatility, allowing it to engage with a wide range of biological receptors and enzymes.

The cyclopropyl ring is another key feature of this compound, contributing to its stability and rigidity. Cyclopropane derivatives are frequently employed in medicinal chemistry due to their ability to mimic certain spatial conformations that are favorable for binding to biological targets. This structural element can also influence the compound's metabolic pathways and pharmacokinetic properties, making it an attractive scaffold for drug development.

In recent years, there has been growing interest in the development of novel compounds that can modulate neurotransmitter systems. The hydroxymethyl moiety in (2-{[(2-Methylbutan-2-yl)amino]methyl}-1-(propan-2-yl)cyclopropyl)methanol suggests potential interactions with neurotransmitter receptors, which are critical for regulating various physiological processes. This makes the compound a promising candidate for further investigation in the context of central nervous system disorders.

Current research in chemical biology has highlighted the importance of understanding the structural determinants that govern molecular recognition processes. The unique combination of functional groups in (2-{[(2-Methylbutan-2-yl)amino]methyl}-1-(propan-2-yl)cyclopropyl)methanol positions it as a valuable tool for studying enzyme mechanisms and receptor binding affinities. Advanced computational techniques, such as molecular dynamics simulations and quantum mechanical calculations, have been employed to elucidate the interactions between this compound and its biological targets.

One of the most exciting aspects of this compound is its potential application in the development of novel therapeutic agents. The structural features of (2-{[(2-Methylbutan-2-yl)amino]methyl}-1-(propan-2-yl)cyclopropyl)methanol allow it to mimic natural biomolecules and interfere with pathological pathways associated with various diseases. For instance, studies have shown that similar compounds can modulate the activity of enzymes involved in inflammation and pain signaling, offering new avenues for treating chronic conditions.

The synthesis of (2-{[(2-Methylbutan-2-yl)amino]methyl}-1-(propan-2-yl)cyclopropyl)methanol presents both challenges and opportunities for synthetic chemists. The presence of multiple stereocenters necessitates careful control over reaction conditions to ensure high enantiomeric purity. However, recent advances in asymmetric synthesis have made it possible to produce enantiomerically pure forms of this compound on a scalable basis.

In conclusion, (2-{[(2-Methylbutan-2-yl)amino]methyl}-1-(propan-2-yI)cyclopropyllmethanol (CAS No. 21380Z8-Z4-Z3) represents a significant advancement in the field of chemical biology. Its unique structural features and potential applications make it a compelling candidate for further research and development. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in the discovery and design of novel therapeutic agents.